Cas no 1447607-05-7 (1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide)

1-(5-Bromopyrazin-2-yl)cyclopropanecarboxamide is a brominated pyrazine derivative featuring a cyclopropanecarboxamide substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the bromine atom at the 5-position of the pyrazine ring enhances its reactivity for further functionalization, such as cross-coupling reactions, while the cyclopropanecarboxamide moiety may contribute to unique steric and electronic properties. Its well-defined structure and high purity make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or other targeted therapeutics.

1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide structure

1447607-05-7 structure

Product Name:1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide

CAS No:1447607-05-7

MF:C₈H₈BrN₃O

MW:242.072620391846

CID:4823442

Update Time:2025-08-02

1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

- 1-(5-BROMOPYRAZIN-2-YL)CYCLOPROPANECARBOXAMIDE
- 1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide
- Inchi： 1S/C8H8BrN3O/c9-6-4-11-5(3-12-6)8(1-2-8)7(10)13/h3-4H,1-2H2,(H2,10,13)
- InChI Key： SDNDHQPQQUGZPI-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=N1)C1(C(N)=O)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 229
XLogP3: 0
Topological Polar Surface Area: 68.9

1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A099002690-1g	1-(5-Bromopyrazin-2-yl)cyclopropanecarboxamide	1447607-05-7	97%	1g	$776.62	2022-04-02

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Additional information on 1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide

Comprehensive Overview of 1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide (CAS No. 1447607-05-7)

1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide (CAS No. 1447607-05-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazine derivative is characterized by its unique cyclopropanecarboxamide moiety, which enhances its potential as a building block in drug discovery. The compound's molecular structure, featuring a 5-bromopyrazine ring, makes it a valuable intermediate for synthesizing more complex molecules with diverse biological activities.

In recent years, the demand for heterocyclic compounds like 1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide has surged due to their applications in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its role in modulating protein-protein interactions, a hot topic in targeted cancer therapy. The compound's bromine substituent offers a reactive site for further functionalization, enabling the creation of libraries for high-throughput screening.

The synthesis of 1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide typically involves multi-step organic reactions, including cross-coupling and amide bond formation. Its purity and stability are critical for reproducibility in medicinal chemistry applications. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structure, ensuring compliance with stringent industry standards.

From an SEO perspective, this compound aligns with trending searches like "pyrazine derivatives in drug discovery" and "brominated heterocycles synthesis." These keywords reflect the growing interest in small-molecule therapeutics and fragment-based drug design. Its CAS No. 1447607-05-7 is frequently queried in scientific databases, underscoring its relevance in academic and industrial research.

Environmental and safety considerations for 1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide are also noteworthy. While not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound's biodegradability and ecotoxicological profile are under study, addressing the increasing focus on green chemistry in synthetic workflows.

In summary, 1-(5-Bromopyrazin-2-YL)cyclopropanecarboxamide represents a versatile scaffold with broad utility in pharmaceutical innovation. Its structural features and reactivity profile position it as a key player in advancing precision medicine and agrochemical development, making it a compound of enduring scientific and commercial interest.